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Compound of Interest

Compound Name: VEGFR-2-IN-44

Cat. No.: B160859 Get Quote

Disclaimer: This guide provides safety and logistical information for handling VEGFR-2 Kinase

Inhibitor II (CAS 288144-20-7), which is classified as a non-hazardous substance.[1][2] The

identity of "VEGFR-2-IN-44" could not be definitively confirmed. Researchers must consult the

specific Safety Data Sheet (SDS) for the exact compound they are using to ensure appropriate

safety measures are taken.

This document is intended for researchers, scientists, and drug development professionals to

promote a safe laboratory environment. The following procedures provide a step-by-step guide

for the handling, storage, and disposal of VEGFR-2 Kinase Inhibitor II.

Key Safety and Handling Information
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Parameter Recommendation Source

Hazard Classification
Not a hazardous substance or

mixture.
[1][2]

First Aid - Inhalation Move the person to fresh air. [1][2]

First Aid - Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water/shower.

[1][2]

First Aid - Eye Contact Rinse out with plenty of water. [2]

First Aid - Ingestion

Make the victim drink water

(two glasses at most). Consult

a doctor if feeling unwell.

[2]

Storage

Store in a tightly closed

container in a dry place. Refer

to the product label for the

recommended storage

temperature.

[1][2]

Spill Cleanup

Take up dry, avoid dust

generation, and dispose of

properly. Clean the affected

area.

[1][2]

Personal Protective Equipment (PPE) and Handling
Procedures
As a standard laboratory practice when handling any chemical, even those classified as non-

hazardous, the following personal protective equipment should be worn:

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat should be worn to protect personal clothing.
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Handling:

Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

for VEGFR2 Kinase Inhibitor II.

Work Area: Handle the compound in a well-ventilated area, such as a chemical fume hood,

to avoid inhalation of any dust.

Weighing: When weighing the solid compound, do so carefully to minimize dust generation.

Dissolving: If dissolving the compound, add the solvent to the solid slowly to prevent

splashing.

Personal Hygiene: Wash hands thoroughly after handling the substance.[1][2]

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Collection: Collect waste material in its original container or a suitable, labeled waste

container. Do not mix with other waste.[1][2]

Container Disposal: Handle uncleaned containers as you would the product itself.[1][2]

Consultation: Contact your institution's environmental health and safety (EHS) department

for specific disposal guidelines.

Experimental Workflow for Handling VEGFR-2
Kinase Inhibitor II
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Operational workflow for handling VEGFR-2 Kinase Inhibitor II.
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VEGFR-2 Signaling Pathway
Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis,

the formation of new blood vessels.[3] Upon binding of its ligand, such as VEGF-A, VEGFR-2

dimerizes and undergoes autophosphorylation of specific tyrosine residues in its intracellular

domain.[4][5] This phosphorylation initiates downstream signaling cascades that regulate

endothelial cell proliferation, migration, and survival.[5][6] Two major pathways activated are

the PLCγ-PKC-MAPK pathway, which is involved in cell proliferation, and the PI3K-Akt

pathway, which promotes cell survival.[6][7]
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Simplified VEGFR-2 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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